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Compound of Interest

Compound Name:
Pyridinium

trifluoromethanesulfonate

Cat. No.: B1631010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Pyridinium
trifluoromethanesulfonate (CAS No. 52193-54-1), a compound utilized as a catalyst in

various chemical reactions. Adherence to the following protocols is crucial to ensure the safety

of laboratory personnel and the integrity of research.

Physicochemical and Hazard Profile
Pyridinium trifluoromethanesulfonate is a white solid that is miscible with water and soluble

in polar solvents.[1][2][3] It is a combustible solid and requires careful handling due to its

hazardous properties.[4]

Quantitative Data Summary
The following table summarizes the key physicochemical and toxicological data for Pyridinium
trifluoromethanesulfonate.
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Property Value Reference

Molecular Formula C₆H₆F₃NO₃S [2][4][5][6]

Molecular Weight 229.18 g/mol [4][5][6]

Melting Point 221-223 °C (lit.) [1][2][4]

Form Solid [4]

GHS Hazard Classifications

Acute Toxicity, Oral (Category

4) Acute Toxicity, Dermal

(Category 4) Acute Toxicity,

Inhalation (Category 4) Skin

Irritation (Category 2) Serious

Eye Irritation (Category 2)

Specific Target Organ Toxicity

– Single Exposure (Category

3, Respiratory system)

[4][5][7][8]

Signal Word Warning [4][5]

Hazard Statements

H302: Harmful if swallowed

H312: Harmful in contact with

skin H315: Causes skin

irritation H319: Causes serious

eye irritation H332: Harmful if

inhaled H335: May cause

respiratory irritation

[4][5][7][8][9]

Experimental Protocols and Handling Procedures
Strict adherence to the following protocols is mandatory when working with Pyridinium
trifluoromethanesulfonate to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive assessment of required PPE must be conducted before handling. The

following diagram outlines the minimum required PPE.
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Minimum Required Personal Protective Equipment (PPE)

Fully Buttoned Lab Coat Chemical Safety Goggles or Faceshield
(meeting EN166 or 29 CFR 1910.133 standards)

Wear
Appropriate Chemical-Resistant Gloves

(e.g., Butyl rubber or PVA, check manufacturer's compatibility chart)

Wear
NIOSH/MSHA or EN 149 Approved Respirator

(if dust formation is likely or exposure limits may be exceeded)

Assess need for

Proceed with ExperimentBefore Handling Wear

Click to download full resolution via product page

Caption: Minimum required personal protective equipment for handling Pyridinium
trifluoromethanesulfonate.

Engineering Controls
All work with Pyridinium trifluoromethanesulfonate should be conducted in a properly

functioning and certified laboratory chemical fume hood.[10] Ensure that an emergency

eyewash station and safety shower are readily accessible and within a ten-second travel

distance (approximately 50 feet).[10]

Handling and Storage
Handling:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[7][8]

Wash hands and any exposed skin thoroughly after handling.[8]

Do not eat, drink, or smoke when using this product.[7][8]

Avoid dust formation.[8]

Use only outdoors or in a well-ventilated area.[7][8]

Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed.[3][7][8]
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Store locked up.[7][8]

Store under an inert gas (nitrogen or argon) at 2-8°C for long-term storage.[2]

Keep away from strong oxidizing agents.[3]

The following diagram illustrates the logical workflow for the safe handling and storage of

Pyridinium trifluoromethanesulfonate.
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Handling Procedures

Storage Procedures

Don Appropriate PPE

Work in a Certified Fume Hood

Avoid Inhalation of Dust

Avoid Skin and Eye Contact

No Eating, Drinking, or Smoking

Wash Hands After Handling

Store in a Cool, Dry, Well-Ventilated Area

Keep Container Tightly Closed

Store Locked Up

Store Under Inert Gas (2-8°C)

Safe Use and Storage

Receiving the Compound

Click to download full resolution via product page
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Caption: Workflow for the safe handling and storage of Pyridinium
trifluoromethanesulfonate.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical. The following diagram

outlines the necessary steps for different types of exposure.

Inhalation Skin Contact Eye Contact Ingestion

Chemical Exposure Occurs

Remove person to fresh air Take off contaminated clothing Rinse cautiously with water for several minutes Rinse mouth

Keep comfortable for breathing

Call a POISON CENTER or doctor if unwell

Wash with plenty of water for at least 15 minutes

Get medical advice if irritation occurs

Remove contact lenses, if present and easy to do

Continue rinsing for at least 15 minutes

Get medical advice if irritation persists

Call a POISON CENTER or doctor if unwell

Click to download full resolution via product page

Caption: Emergency first-aid procedures for exposure to Pyridinium
trifluoromethanesulfonate.

Accidental Release Measures
Small Spills (<100ml):

Ensure adequate ventilation.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.
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Collect the spilled material in a sealed, airtight, and compatible waste container.

Clean the spill area with a suitable solvent and then wash with soap and water.

Dispose of the waste according to institutional and local regulations.

Large Spills:

Evacuate the area immediately.

Secure the area and prevent entry.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.[10]

Do not attempt to clean up a large spill without proper training and equipment.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: In case of fire, the following can be released: Carbon

monoxide (CO), Carbon dioxide (CO2), Nitrogen oxides (NOx), Sulfur oxides, and Hydrogen

fluoride.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Waste Disposal
All waste containing Pyridinium trifluoromethanesulfonate must be collected in a

designated, sealed, and properly labeled waste container.[10] The container should be stored

away from incompatible materials.[10] Dispose of the waste through a licensed professional

waste disposal service in accordance with all applicable federal, state, and local regulations.

Do not release into the environment.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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